Cas no 864859-52-9 (N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylfuran-2-carboxamide)

• Product Name: N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylfuran-2-carboxamide
• CAS No: 864859-52-9
• MF: C₂₁H₁₇N₃O₃S₂
• MW: 423.50798201561
• CID: 6407753
• PubChem ID: 4132716
• Update Time: 2025-07-09

N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylfuran-2-carboxamide
• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)furan-2-carboxamide
• 2-Furancarboxamide, N-[6-acetyl-3-(2-benzothiazolyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl]-
• SR-01000011394-1
• F1298-0961
• 864859-52-9
• SCHEMBL1495170
• N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]furan-2-carboxamide
• N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]furan-2-carboxamide
• AKOS002067544
• SR-01000011394
• VU0489072-1

• Inchi： 1S/C21H17N3O3S2/c1-12(25)24-9-8-13-17(11-24)29-21(23-19(26)15-6-4-10-27-15)18(13)20-22-14-5-2-3-7-16(14)28-20/h2-7,10H,8-9,11H2,1H3,(H,23,26)
• InChI Key： VRIIVHZGDRLRMW-UHFFFAOYSA-N
• SMILES： S1C(=C(C2=NC3C=CC=CC=3S2)C2=C1CN(C(C)=O)CC2)NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 423.07113376g/mol
• Monoisotopic Mass: 423.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.451±0.06 g/cm3(Predicted)
• pka: 11.90±0.20(Predicted)

Additional information on N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylfuran-2-carboxamide

N-6-Acetyl-3-(1,3-Benzothiazol-2-Yl)-4H,5H,6H,7H-Thieno[2,3-C]Pyridin-2-Ylfuran-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 864859-52-9, named N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-ylfuran-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiazole moiety and a thienopyridine framework. The presence of these functional groups renders the molecule highly versatile and amenable to a wide range of applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The benzothiazole group is known for its ability to act as a scaffold for various bioactive molecules. In particular, it has been shown to exhibit potent anti-inflammatory and antioxidant properties. This makes it an ideal candidate for use in the design of drugs targeting chronic inflammatory diseases and oxidative stress-related conditions.

The thienopyridine component of the molecule further enhances its pharmacological profile. Thienopyridines are known for their ability to modulate cellular signaling pathways and interact with various protein targets. Recent research has demonstrated that this compound can effectively inhibit key enzymes involved in the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's. This finding underscores its potential as a lead compound in drug discovery efforts.

In addition to its therapeutic applications, this compound has also been explored for its role in advanced materials science. The unique electronic properties of the thienopyridine framework make it an attractive candidate for use in organic electronics. Researchers have reported that this compound exhibits excellent charge transport properties when incorporated into thin-film transistor devices. This opens up new possibilities for its use in flexible electronics and optoelectronic applications.

From a synthetic standpoint, the preparation of this compound involves a multi-step process that requires precise control over reaction conditions. The synthesis begins with the preparation of the benzothiazole precursor through a condensation reaction between o-aminothiophenol and an aldehyde or ketone. This intermediate is then subjected to further transformations to introduce the thienopyridine moiety.

One of the most intriguing aspects of this compound is its ability to undergo conformational changes in response to external stimuli. Recent studies have utilized advanced spectroscopic techniques such as NMR and X-ray crystallography to elucidate its molecular geometry under different conditions. These findings have provided valuable insights into its stability and reactivity under various environmental conditions.

Furthermore, computational modeling studies have been conducted to predict the behavior of this compound in biological systems. Molecular docking simulations have revealed that it exhibits strong binding affinity towards several drug targets associated with cancer and inflammatory diseases. These results suggest that it could serve as a promising lead compound for the development of targeted therapies.

In conclusion, N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-ylfuran-2-carboxamide represents a cutting-edge molecule with immense potential across multiple scientific disciplines. Its unique structural features and versatile functional groups make it an invaluable tool for advancing both medicinal chemistry and materials science research.